Cas no 1017477-18-7 (1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1017477-18-7
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5306550
• Update Time: 2025-11-01

1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C14H17N3O2/c1-8(2)13-12(14(18)19)15-16-17(13)11-6-5-9(3)10(4)7-11/h5-8H,1-4H3,(H,18,19)
• InChI Key： PPODXAHGDXFTDV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(C(C)C)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017477-18-7)

1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, with the CAS number 1017477-18-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities. The unique structure of this compound, featuring a triazole ring and functional groups such as carboxylic acid and alkyl substituents, makes it a promising candidate for various applications in drug discovery and development.

The synthesis of 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid can be achieved through well-established methodologies in organic chemistry. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming 1,2,3-triazoles. This reaction not only ensures high yields but also allows for the introduction of various functional groups, making it a valuable tool in the synthesis of complex molecules.

Recent studies have highlighted the potential of 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The carboxylic acid group in the molecule is believed to play a crucial role in modulating inflammatory responses by interacting with specific enzymes and receptors involved in the inflammatory pathway.

In addition to its anti-inflammatory activity, 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have shown that 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibits low cytotoxicity towards normal cells. This is an important consideration for drug development as it suggests that the compound may have a favorable therapeutic window. However, further toxicological studies are necessary to fully assess its safety profile.

The structural versatility of 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid also opens up opportunities for chemical modifications to enhance its biological activity and pharmacological properties. For example, researchers have explored the effects of substituting different functional groups on the triazole ring or modifying the alkyl substituents to optimize its therapeutic potential.

In conclusion, 1-(3,4-dimethylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017477-18-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.